2-(2,5-dimethoxyanilino)-2-(1,3-dioxoinden-2-ylidene)acetonitrile

• IUPAC Name: 2-(2,5-dimethoxyanilino)-2-(1,3-dioxoinden-2-ylidene)acetonitrile
• InChI: InChI=1S/C19H14N2O4/c1-24-11-7-8-16(25-2)14(9-11)21-15(10-20)17-18(22)12-5-3-4-6-13(12)19(17)23/h3-9,21H,1-2H3
• InChI Key: RIRXNEHQSQVSTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=C2C(=O)C3=CC=CC=C3C2=O)C#N
• Molecular Formula: C19H14N2O4
• Molecular Weight: 334.3 g/mol

Description

The compound with the identifier “2-(2,5-dimethoxyanilino)-2-(1,3-dioxoinden-2-ylidene)acetonitrile” is a chemical substance registered in the PubChem database PubChem is a public repository for information on the biological activities of small molecules

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 2-(2,5-dimethoxyanilino)-2-(1,3-dioxoinden-2-ylidene)acetonitrile involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst and magnesium metal, resulting in a C-H alkylation reaction .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The exact details of these methods are often proprietary and may vary depending on the manufacturer.

Chemical Reactions Analysis

Types of Reactions

2-(2,5-dimethoxyanilino)-2-(1,3-dioxoinden-2-ylidene)acetonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidation products.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various halogenating agents for substitution reactions. The conditions for these reactions typically involve controlled temperatures and pH levels to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

2-(2,5-dimethoxyanilino)-2-(1,3-dioxoinden-2-ylidene)acetonitrile has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-(2,5-dimethoxyanilino)-2-(1,3-dioxoinden-2-ylidene)acetonitrile involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to a series of biochemical reactions that result in its observed activities. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-(2,5-dimethoxyanilino)-2-(1,3-dioxoinden-2-ylidene)acetonitrile include other indole derivatives and related chemical structures. These compounds share some chemical properties but may differ in their specific activities and applications.

Uniqueness

This compound is unique due to its specific chemical structure and the resulting properties

Conclusion

This compound is a versatile compound with significant potential in various scientific research fields. Its unique chemical properties, preparation methods, and wide range of applications make it an important subject of study for researchers in chemistry, biology, medicine, and industry.